Cas no 52053-68-6 (Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester)
52053-68-6 structure
Product Name:Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester
CAS No:52053-68-6
MF:C8H15NO3
MW:173.209602594376
CID:360780
PubChem ID:12249488
Update Time:2025-04-19
Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester
- ethyl 3-[ethyl(methyl)amino]-3-oxopropanoate
- DTXSID20482344
- 52053-68-6
- SCHEMBL11748210
-
- Inchi: 1S/C8H15NO3/c1-4-9(3)7(10)6-8(11)12-5-2/h4-6H2,1-3H3
- InChI Key: MQYCBOANPAANDZ-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(N(C)CC)=O)=O
Computed Properties
- Exact Mass: 173.10525
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
52053-68-6 (Propanoic acid, 3-(ethylmethylamino)-3-oxo-, ethyl ester) Related Products
- 37714-64-0(ethyl 3-morpholin-4-yl-3-oxopropanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk